Cas no 141380-34-9 (2,5-Methano-2H-cyclopenta[c]pyridin-4(3H)-one,hexahydro-)

2,5-Methano-2H-cyclopenta[c]pyridin-4(3H)-one,hexahydro- structure
141380-34-9 structure
Product Name:2,5-Methano-2H-cyclopenta[c]pyridin-4(3H)-one,hexahydro-
CAS No:141380-34-9
MF:C9H13NO
MW:151.205622434616
CID:101697
Update Time:2024-01-24

2,5-Methano-2H-cyclopenta[c]pyridin-4(3H)-one,hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Methano-2H-cyclopenta[c]pyridin-4(3H)-one,hexahydro-
    • 2,5-Methano-2H-cyclopenta[c]pyridin-4(3H)-one,hexahydro-(9CI)
    • 2,5-Methano-2H-cyclopenta[c]pyridin-4(3H)-one, hexahydro-
    • Inchi: 1S/C9H13NO/c11-8-5-10-3-6-1-2-7(4-10)9(6)8/h6-7,9H,1-5H2
    • InChI Key: HWDSVIYPCSLXDK-UHFFFAOYSA-N
    • SMILES: C1N2CC3C(C(=O)C2)C1CC3

Computed Properties

  • Exact Mass: 151.1
  • Monoisotopic Mass: 151.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Boiling Point: 248.2±23.0 °C(Predicted)
  • pka: 6.54±0.20(Predicted)
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